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Compound of Interest

Compound Name: 3-Morpholinopropanal

CAS No.: 19851-01-5

Cat. No.: B012511

Get Quote

Executive Summary & Chemical Identity
3-Morpholinopropanal (CAS 3999-10-8) is a labile, reactive intermediate belonging to the

class of amino-aldehydes. Unlike stable reagents found in standard catalogs, this molecule is

frequently generated in situ due to its tendency to polymerize or oxidize upon storage. It serves

as a critical "C3-spacer" synthon in medicinal chemistry, primarily used to introduce the

morpholine solubilizing group into lipophilic drug scaffolds via reductive amination.
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Property Specification Notes

IUPAC Name 3-(Morpholin-4-yl)propanal

Molecular Formula C₇H₁₃NO₂

Molecular Weight 143.18 g/mol

Appearance Colorless to yellow oil
Darkens rapidly upon air

exposure

Boiling Point ~85–90 °C (at 10 mmHg)
Decomposition risk at

atmospheric pressure

Solubility Water, DCM, Methanol
Highly miscible in polar organic

solvents

Stability Low
Prone to self-aldol

condensation and oxidation

Historical Genesis: The Shift to Michael Acceptors
The history of 3-morpholinopropanal is not defined by a single "eureka" moment but rather by

the industrial shift in alkylation strategies during the mid-20th century (1940s–1960s).

The Alkyl Halide Era vs. The Acrolein Shift
Early synthesis of N-substituted morpholines relied on N-alkylation using 3-chloropropanal or

related alkyl halides. This method was plagued by:

Toxicity: High toxicity of chloro-aldehydes.

Selectivity: Competitive O-alkylation vs. N-alkylation.

Atom Economy: Generation of stoichiometric salt waste.

The "discovery" of 3-morpholinopropanal as a viable pathway emerged with the refinement of

the Michael Addition (conjugate addition). Chemists realized that morpholine, a secondary

amine, could attack the electron-deficient
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-carbon of acrolein (propenal) under mild conditions. This route offered 100% atom economy
and avoided halogenated precursors, becoming the standard industrial route for introducing
amino-propyl chains.

Mechanistic Deep Dive: The Aza-Michael Addition
The formation of 3-morpholinopropanal is a classic Aza-Michael addition. The reaction is

reversible and exothermic. Understanding the mechanism is crucial for controlling impurity

profiles (specifically the polymerization of acrolein).

Reaction Pathway[1][2][6][8][9][10]
Nucleophilic Attack: The lone pair on the morpholine nitrogen attacks the

-carbon of acrolein.

Enolate Formation: The electrons shift to form a transient enolate/enol.

Tautomerization: Rapid proton transfer restores the carbonyl group, yielding the aldehyde.

Reactants
Morpholine + Acrolein

Transition State
(Zwitterionic Enolate)Nucleophilic Attack

(Exothermic)

Side Reaction
Poly-acrolein

Uncontrolled Temp
(>20°C)

Product
3-Morpholinopropanal

Tautomerization

Retro-Michael
(High Heat)

Click to download full resolution via product page

Figure 1: Mechanistic pathway of 3-morpholinopropanal synthesis via Aza-Michael addition.

Note the reversibility and polymerization risk.

Experimental Protocol: In Situ Generation
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Expert Note: Due to the instability of isolated 3-morpholinopropanal, the following protocol

describes its generation followed immediately by a trapping reaction (Reductive Amination).

This is the industry-standard "Self-Validating" workflow.

Reagents
Morpholine: 1.0 equiv (Distilled)

Acrolein: 1.05 equiv (Stabilized with hydroquinone)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Reducing Agent (for Step 2): Sodium Triacetoxyborohydride (STAB)

Step-by-Step Methodology
Cryogenic Setup:

Charge a dry 3-neck round-bottom flask with DCM (0.5 M concentration relative to

morpholine).

Add Morpholine (1.0 equiv).

Cool the system to -10°C to 0°C using an ice/salt bath. Causality: Acrolein polymerization

is highly exothermic; low temperature favors the 1,4-addition over 1,2-addition or

polymerization.

Controlled Addition:

Add Acrolein (1.05 equiv) dropwise over 30–60 minutes.

Critical Checkpoint: Monitor internal temperature. Do not allow it to exceed 5°C.

Reaction Maturation:

Stir at 0°C for 1 hour, then allow to warm to room temperature (20°C) for 30 minutes.

Validation: Take an aliquot for 1H-NMR or TLC. Disappearance of the morpholine N-H

signal indicates conversion. The aldehyde proton should appear as a triplet near
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9.8 ppm.

Downstream Application (Reductive Amination):

Do not isolate. Add the target amine (H-R) and STAB directly to the reaction mixture.

This "One-Pot" method prevents the degradation of the aldehyde.

Applications in Drug Discovery[2][10]
3-Morpholinopropanal is primarily a solubilizing linker. The morpholine ring is a "privileged

structure" that lowers logP and improves metabolic stability compared to open-chain amines.

Key Therapeutic Areas
Oncology: Synthesis of kinase inhibitors where the morpholine tail binds to the solvent-

exposed region of the ATP pocket.

CNS Agents: The propyl-morpholine chain is found in various antipsychotic and

antidepressant scaffolds (e.g., Molindone analogs).

Synthetic Workflow: The Reductive Amination Route

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b012511/docs?utm_src=pdf-body#3-morpholinopropanal-synthetic-evolution-and-pharmaceutical-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


One-Pot Process

Morpholine + Acrolein

Intermediate:
3-Morpholinopropanal

 Michael Addition
(0°C, DCM)

Iminium Ion Formation
(+ Target Amine)

 Condensation

Reduction
(NaBH(OAc)3)

 H- Transfer

Final Drug Candidate
N-(3-morpholinopropyl)-amine

 Workup
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Figure 2: The "One-Pot" synthetic workflow converting raw materials into pharmaceutical

candidates without isolating the unstable aldehyde.

Technical Challenges & Troubleshooting
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Issue Root Cause Mitigation Strategy

Polymerization
Acrolein instability or high

temperature

Use commercial acrolein with

hydroquinone inhibitor; keep T

< 5°C.

Low Yield
Retro-Michael reaction

(reversibility)

Avoid heating the aldehyde

above 40°C during workup.

Use immediately.

Oxidation
Air sensitivity of the aldehyde

C-H bond

Perform all reactions under

Nitrogen or Argon atmosphere.

Color Change
Formation of conjugated enals

(Aldol)

If the solution turns dark

orange/brown, distill

immediately or discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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